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Compound of Interest

Compound Name: T-10430

Cat. No.: B15623650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
T-10430 is a potent and selective agonist for the Leukotriene B4 receptor 2 (BLT2), a G protein-

coupled receptor implicated in a variety of physiological and pathological processes, including

inflammation, wound healing, and cell migration. These application notes provide detailed

protocols for the preparation and experimental use of T-10430 in both in vitro and in vivo

research settings. The information compiled herein is intended to facilitate the investigation of

BLT2 signaling and the therapeutic potential of its agonists.

Chemical and Physical Properties
A summary of the key chemical and physical properties of T-10430 is presented in Table 1.

Table 1: Chemical and Physical Data for T-10430
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Property Value

Chemical Formula C17H22N6O[1]

Molecular Weight 326.40 g/mol [1]

Appearance White to off-white solid

Solubility Soluble in DMSO (up to 10 mM)[2]

Storage
Store as a dry powder or in DMSO stock

solutions at -20°C.[2]

Negative Control T-10404[2]

Biological Activity
T-10430 is a selective agonist for the BLT2 receptor. The activation of BLT2, a G protein-

coupled receptor (GPCR), can initiate multiple downstream signaling cascades. These

pathways are primarily coupled through Gi and Gq alpha subunits of heterotrimeric G proteins.

Key signaling events following BLT2 activation include the modulation of adenylyl cyclase

activity, activation of phospholipase C (PLC), and subsequent mobilization of intracellular

calcium. Further downstream, these events can lead to the activation of protein kinase C

(PKC), mitogen-activated protein kinases (MAPKs) such as ERK, and transcription factors like

NF-κB and STAT3. These pathways collectively regulate a wide range of cellular responses,

including cell migration, proliferation, and cytokine production.
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Seed cells expressing BLT2
in a 96-well plate

Incubate overnight

Stimulate cells with varying
concentrations of T-10430

Add IP1-d2 and anti-IP1 cryptate reagents

Incubate for 1 hour at room temperature

Read HTRF signal on a
compatible plate reader

Data Analysis:
Calculate EC50
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Induce colitis in mice with DSS
in drinking water (e.g., 2.5% for 7 days)

Administer T-10430 or vehicle daily
(e.g., oral gavage or subcutaneous injection)

Monitor body weight, stool consistency,
and rectal bleeding daily

Sacrifice mice at the end of the study

Collect colon tissue for analysis

Measure colon length and weight Histological analysis of inflammation Measure cytokine levels in colon tissue

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [T-10430: Application Notes and Protocols for Preclinical
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623650#t-10430-solution-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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